1-[3-(Methylsulfonyl)phenyl]cyclopentanamine

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 1-(3-methylsulfonylphenyl)cyclopentan-1-amine
• InChI: InChI=1S/C12H17NO2S/c1-16(14,15)11-6-4-5-10(9-11)12(13)7-2-3-8-12/h4-6,9H,2-3,7-8,13H2,1H3
• InChI Key: XHBCUKUGPJDLMC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2(CCCC2)N

Description

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine is a chemical compound with the molecular formula C12H17NO2S and a molecular weight of 239.33 g/mol. It is a useful research chemical and is often utilized in various scientific studies.

Preparation Methods

The synthesis of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine typically involves the reaction of cyclopentanamine with 3-(methylsulfonyl)benzaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: It can undergo substitution reactions where the methylsulfonyl group can be replaced by other functional groups under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in studies involving biological pathways and interactions.

Medicine: Research into its potential therapeutic effects and mechanisms of action is ongoing.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine involves its interaction with specific molecular targets and pathways. The exact pathways and targets depend on the context of its use, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine can be compared with other similar compounds such as:

• 1-(3-Methylsulfonylphenyl)-1-cyclopentanamine
• 1-(3-Methylsulfonylphenyl)cyclopentan-1-amine

These compounds share similar structural features but may differ in their specific chemical properties and applications.